Cas no 7064-15-5 (6-(4-ethylpiperazin-1-yl)-4-methyl-2-oxo-5-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-1-propyl-1,2-dihydropyridine-3-carbonitrile)
![6-(4-ethylpiperazin-1-yl)-4-methyl-2-oxo-5-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-1-propyl-1,2-dihydropyridine-3-carbonitrile structure](https://www.kuujia.com/scimg/cas/7064-15-5x500.png)
7064-15-5 structure
Product name:6-(4-ethylpiperazin-1-yl)-4-methyl-2-oxo-5-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-1-propyl-1,2-dihydropyridine-3-carbonitrile
6-(4-ethylpiperazin-1-yl)-4-methyl-2-oxo-5-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-1-propyl-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 6-(4-ethylpiperazin-1-yl)-4-methyl-2-oxo-5-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-1-propyl-1,2-dihydropyridine-3-carbonitrile
- 6-(4-ethylpiperazin-1-yl)-4-methyl-2-oxo-5-[[4-oxo-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-1-propylpyridine-3-carbonitrile
- DTXSID30414419
- 6-(4-Ethylpiperazin-1-yl)-4-methyl-2-oxo-5-({4-oxo-3-[(oxolan-2-yl)methyl]-2-sulfanylidene-1,3-thiazolidin-5-ylidene}methyl)-1-propyl-1,2-dihydropyridine-3-carbonitrile
- 7064-15-5
-
- Inchi: InChI=1S/C25H33N5O3S2/c1-4-8-29-22(28-11-9-27(5-2)10-12-28)19(17(3)20(15-26)23(29)31)14-21-24(32)30(25(34)35-21)16-18-7-6-13-33-18/h14,18H,4-13,16H2,1-3H3
- InChI Key: WQTYLKFWSKILAX-UHFFFAOYSA-N
- SMILES: CCCN1C(=C(C(=C(C1=O)C#N)C)C=C2C(=O)N(C(=S)S2)CC3CCCO3)N4CCN(CC4)CC
Computed Properties
- Exact Mass: 515.20279
- Monoisotopic Mass: 515.202481
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 138
- XLogP3: 2.7
Experimental Properties
- Density: 1.35
- Boiling Point: 533.4°C at 760 mmHg
- Flash Point: 276.4°C
- Refractive Index: 1.661
- PSA: 80.12
6-(4-ethylpiperazin-1-yl)-4-methyl-2-oxo-5-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-1-propyl-1,2-dihydropyridine-3-carbonitrile Related Literature
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Zhiyao Duan,Yuanyuan Li,Janis Timoshenko,Samuel T. Chill,Rachel M. Anderson,David F. Yancey,Anatoly I. Frenkel,Richard M. Crooks,Graeme Henkelman Catal. Sci. Technol., 2016,6, 6879-6885
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Xiuli Wang,Jin Li,Aixiang Tian,Guocheng Liu,Qiang Gao,Hongyan Lin,Dan Zhao CrystEngComm, 2011,13, 2194-2196
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Boris Buchroithner,Delara Hartmann,Sandra Mayr,Yoo Jin Oh,Dmitry Sivun,Andreas Karner,Bianca Buchegger,Thomas Griesser,Peter Hinterdorfer,Thomas A. Klar,Jaroslaw Jacak Nanoscale Adv., 2020,2, 2422-2428
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Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
7064-15-5 (6-(4-ethylpiperazin-1-yl)-4-methyl-2-oxo-5-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-1-propyl-1,2-dihydropyridine-3-carbonitrile) Related Products
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